Cas no 1227582-11-7 (2-Amino-4-(trifluoromethyl)nicotinaldehyde)

• Product Name: 2-Amino-4-(trifluoromethyl)nicotinaldehyde
• CAS No: 1227582-11-7
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• CID: 4689286
• PubChem ID: 118703984
• Update Time: 2025-06-08

2-Amino-4-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(trifluoromethyl)nicotinaldehyde
• FCH1178394
• 2-Amino-4-(trifluoromethyl)nicotinaldehyde

• Inchi： 1S/C7H5F3N2O/c8-7(9,10)5-1-2-12-6(11)4(5)3-13/h1-3H,(H2,11,12)
• InChI Key： DZJLHULPSXPKRN-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C=O)N)(F)F

Computed Properties

• Exact Mass: 190.03539727g/mol
• Monoisotopic Mass: 190.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56
• XLogP3: 1.4

Additional information on 2-Amino-4-(trifluoromethyl)nicotinaldehyde

Introduction to 2-Amino-4-(trifluoromethyl)nicotinaldehyde (CAS No: 1227582-11-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-Amino-4-(trifluoromethyl)nicotinaldehyde, identified by the chemical identifier CAS No: 1227582-11-7, is a heterocyclic aldehyde derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the nicotinamide family, which is well-known for its involvement in various metabolic pathways and its therapeutic implications. The presence of both amino and aldehyde functional groups, coupled with a trifluoromethyl substituent, makes this molecule a versatile scaffold for designing novel pharmacological agents.

The trifluoromethyl group is particularly noteworthy as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. In the context of 2-amino-4-(trifluoromethyl)nicotinaldehyde, this moiety may contribute to its interaction with biological targets by influencing electronic distributions and steric hindrance. The aldehyde functionality serves as a reactive handle for further chemical modifications, enabling the synthesis of more complex derivatives through condensation reactions, Schiff base formations, or oxidation processes.

Recent research has highlighted the potential of nicotinamide derivatives as scaffolds for developing treatments against various diseases, including neurological disorders, cancer, and infectious diseases. The structural motif of 2-amino-4-(trifluoromethyl)nicotinaldehyde shares similarities with known bioactive compounds, such as nicotinamide adenine dinucleotide (NAD+) precursors and kinase inhibitors. Studies have demonstrated that modifications in this region can lead to compounds with enhanced biological activity. For instance, derivatives of this compound have been explored for their ability to modulate enzyme activity and signal transduction pathways.

In particular, the combination of the amino group and the aldehyde moiety allows for facile derivatization into amides, ureas, or imines, which are common pharmacophores in drug discovery. The trifluoromethyl group further enhances the likelihood of favorable interactions with biological targets by increasing lipophilicity and reducing metabolic degradation. This makes 2-amino-4-(trifluoromethyl)nicotinaldehyde a promising candidate for further exploration in medicinal chemistry.

One of the most exciting applications of this compound lies in its potential as a precursor for developing small-molecule inhibitors targeting enzymes involved in cancer metabolism. Nicotinamide derivatives have shown promise in preclinical studies for their ability to disrupt metabolic pathways that are often overactive in tumor cells. The introduction of a trifluoromethyl group may enhance the potency and selectivity of such inhibitors by improving their binding affinity to target enzymes. Additionally, the aldehyde group provides a site for covalent bond formation with nucleophilic residues on proteins, potentially leading to more durable inhibition.

Another area of interest is the use of 2-amino-4-(trifluoromethyl)nicotinaldehyde in the development of antimicrobial agents. Antibiotic resistance remains a significant global health challenge, necessitating the discovery of novel therapeutic strategies. Nicotinamide derivatives have been investigated for their ability to interfere with bacterial growth by targeting essential metabolic pathways. The structural features of this compound may allow it to disrupt bacterial energy metabolism or DNA replication processes. Furthermore, the reactivity of the aldehyde group enables post-synthetic modifications that could enhance antimicrobial activity while minimizing toxicity.

The synthesis of 2-amino-4-(trifluoromethyl)nicotinaldehyde involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include condensation reactions between appropriately substituted pyridine precursors followed by functional group transformations such as formylation or oxidation. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes. These advancements are crucial for accelerating drug discovery efforts and bringing new therapies to market.

The biological evaluation of 2-amino-4-(trifluoromethyl)nicotinaldehyde has revealed several interesting properties. In vitro studies have shown that derivatives of this compound exhibit inhibitory effects on various enzymes, including kinases and cytochrome P450 enzymes. These findings suggest potential therapeutic applications in treating conditions associated with abnormal enzyme activity. Additionally, preliminary cell-based assays have indicated that certain derivatives may possess anti-proliferative effects on cancer cell lines, warranting further investigation into their mechanisms of action.

The development of high-throughput screening (HTS) platforms has facilitated rapid testing of large libraries of compounds like 2-amino-4-(trifluoromethyl)nicotinaldehyde against diverse biological targets. This approach has accelerated the identification of lead compounds with promising biological activity. Moreover, computational methods such as molecular docking and virtual screening have been employed to predict binding interactions between this compound and potential target proteins. These computational tools help guide experimental design and optimize lead optimization strategies.

The future prospects for 2-amino-4-(trifluoromethyl)nicotinaldehyde are promising, with ongoing research exploring its potential in various therapeutic areas. As our understanding of disease mechanisms advances, new opportunities will arise for developing targeted therapies based on this scaffold. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into clinical applications.

In conclusion,2-amino-4-(trifluoromethyl)nicotinaldehyde (CAS No: 1227582-11-7) represents a valuable building block in chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. Its versatility as a scaffold for drug design，combined with recent advances in synthetic methodologies，makes it an attractive candidate for further exploration。With continued research，this compound holds promise for contributing to the development of novel therapeutics against various diseases，including cancer，neurological disorders，and infectious diseases。